Cas no 2138217-13-5 (tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2138217-13-5
• MF: C₁₃H₂₁N₅O₂
• MW: 279.338142156601
• CID: 6557154
• PubChem ID: 165458976
• Update Time: 2025-05-26

tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 2138217-13-5
• EN300-743309

• Inchi： 1S/C13H21N5O2/c1-13(2,3)20-12(19)18-6-9(5-10(14)7-18)11-15-8-16-17(11)4/h5,8,10H,6-7,14H2,1-4H3
• InChI Key： VLYDGJGXGOYHSC-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C2=NC=NN2C)=CC(C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.16952493g/mol
• Monoisotopic Mass: 279.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.3Ų

Additional information on tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Research Brief on tert-Butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2138217-13-5)

The compound tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2138217-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging research trends.

Recent studies have highlighted the role of this compound as a versatile building block in the development of novel heterocyclic scaffolds. Its unique structural features, including the 1,2,4-triazole and tetrahydropyridine moieties, make it particularly valuable for designing inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its potential in oncology drug discovery.

From a synthetic chemistry perspective, tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate has been employed in several innovative synthetic routes. A recent publication in Organic Letters detailed an efficient asymmetric synthesis method utilizing this compound as a chiral precursor, achieving high enantioselectivity for the production of pharmacologically relevant molecules. The CAS number 2138217-13-5 has become increasingly prominent in patent literature, with multiple pharmaceutical companies filing applications involving derivatives of this core structure.

Pharmacological evaluations of derivatives stemming from this compound have revealed promising activity profiles. Research presented at the 2023 American Chemical Society National Meeting demonstrated that structural modifications of this scaffold yielded compounds with notable activity against inflammatory targets, particularly in the context of autoimmune diseases. The 1,2,4-triazole moiety appears to contribute significantly to the observed biological effects, possibly through hydrogen bonding interactions with target proteins.

Current challenges in the utilization of this compound include optimizing its synthetic accessibility and exploring its full potential in drug discovery. Recent advances in flow chemistry and catalytic methods have begun to address some of these challenges, as evidenced by a 2024 publication in Advanced Synthesis & Catalysis. The compound's stability and reactivity profile make it particularly suitable for modern synthetic approaches, including photoredox catalysis and continuous flow processes.

Looking forward, the scientific community anticipates expanded applications of tert-butyl 3-amino-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate in various therapeutic areas. Its structural flexibility allows for diverse modifications, making it a valuable asset in fragment-based drug design and combinatorial chemistry. Ongoing research efforts are focusing on developing more efficient synthetic protocols and exploring novel biological targets for derivatives of this promising scaffold.